Cas no 2679926-74-8 ((3R)-3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)

• Product Name: (3R)-3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid
• CAS No: 2679926-74-8
• MF: C₉H₁₅NO₄
• MW: 201.219702959061
• CID: 5644418
• PubChem ID: 165909687
• Update Time: 2025-05-20

(3R)-3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2679926-74-8
• (3R)-3-methyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
• EN300-28272404
• (3R)-3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid

• Inchi： 1S/C9H15NO4/c1-3-4-14-9(13)10-6-7(2)5-8(11)12/h3,7H,1,4-6H2,2H3,(H,10,13)(H,11,12)/t7-/m1/s1
• InChI Key： UBPRRHJLMQMAIJ-SSDOTTSWSA-N
• SMILES： O(CC=C)C(NC[C@H](C)CC(=O)O)=O

Computed Properties

• Exact Mass: 201.10010796g/mol
• Monoisotopic Mass: 201.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 75.6Ų

Additional information on (3R)-3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid

(3R)-3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid (CAS No. 2679926-74-8): A Comprehensive Overview

(3R)-3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid, with the CAS number 2679926-74-8, is a chiral compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, including a chiral center at the 3-position and an amide functional group linked to a propenyl ether moiety. These characteristics make it a valuable intermediate in the synthesis of various bioactive molecules and potential drug candidates.

The synthesis of (3R)-3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid has been extensively studied, with several efficient and scalable methods reported in the literature. One notable approach involves the enantioselective synthesis using chiral catalysts, which ensures high enantiomeric purity. This is crucial for pharmaceutical applications, where the biological activity and safety profile can be significantly influenced by the chirality of the molecule.

Recent advancements in synthetic methodologies have further optimized the production of this compound. For instance, a study published in Organic Letters in 2021 described a novel catalytic asymmetric synthesis route that achieved high yields and excellent enantioselectivity. The use of transition metal catalysts, such as palladium and ruthenium complexes, has been particularly effective in this context. These methods not only enhance the efficiency of the synthesis but also reduce environmental impact by minimizing waste and energy consumption.

In terms of its applications, (3R)-3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid has shown promise as a building block for the development of novel therapeutic agents. Its amide functionality and chiral center provide multiple points for functionalization, allowing for the creation of diverse derivatives with tailored biological activities. For example, researchers at the University of California, San Francisco, have utilized this compound to synthesize a series of peptidomimetics with potent anti-inflammatory properties. These peptidomimetics have demonstrated efficacy in preclinical models of inflammatory diseases, highlighting their potential as future drug candidates.

Beyond its role in drug discovery, (3R)-3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid has also found applications in other areas of chemical biology. Its ability to form stable amide bonds makes it useful in the preparation of peptides and protein conjugates. Additionally, its propenyl ether moiety can be readily modified to introduce various functional groups, expanding its utility in chemical biology research.

The physicochemical properties of (3R)-3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid have been thoroughly investigated to understand its behavior in different environments. It is known to exhibit good solubility in polar solvents such as methanol and dimethyl sulfoxide (DMSO), which facilitates its use in solution-phase reactions. Its melting point and boiling point are also well-documented, providing essential data for process development and quality control.

Safety and toxicity studies are crucial for any compound with potential pharmaceutical applications. Preliminary toxicity assessments have indicated that (3R)-3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid exhibits low toxicity at relevant concentrations. However, further studies are necessary to fully evaluate its safety profile, especially when considering long-term exposure or use in combination with other therapeutic agents.

In conclusion, (3R)-3-methyl-4-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid (CAS No. 2679926-74-8) is a versatile and promising compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features, coupled with efficient synthetic methods and diverse applications, make it an important molecule for ongoing scientific exploration and development.